Flupentixol

• CAS: 53772-82-0
• Molecular Formula: C23H25F3N2OS
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4-8,16,29H,3,9-15H2/b18-5-
• InChIKey: NJMYODHXAKYRHW-DVZOWYKESA-N

Flupentixol (CAS 53772-82-0) Technical Procurement Guide for Research and Formulation

Flupentixol (also spelled flupenthixol) is a thioxanthene-class antipsychotic agent that exists as a mixture of geometric isomers, with the cis-(Z) form (CAS 2709-56-0) being the pharmacologically active dopamine receptor antagonist [1]. The compound is a potent antagonist at dopamine D1 and D2 receptors, with in vitro Ki values of 0.38 nM for the D2 receptor and approximately 7 nM for the 5-HT2A receptor . Flupentixol is available in both oral and long-acting injectable (depot) decanoate formulations, with the depot preparation containing exclusively the active cis-(Z) isomer [2]. For research procurement, it is critical to distinguish between the mixed isomer preparation (CAS 53772-82-0), the pure cis-(Z) isomer (CAS 2709-56-0), and the cis-(Z) dihydrochloride salt (CAS 51529-01-2), as these forms differ in solubility, stability, and biological activity profiles [1].

1 Isomer-specific selection: Verify whether the cis-(Z) isomer (CAS 2709-56-0) or the mixed-isomer form is required for your dopamine receptor occupancy studies.

2 Salt and formulation: Choose between dihydrochloride salt for in vitro assays or decanoate depot for sustained-release models; solubility and stability profiles differ.

3 Dual D1/D2 antagonist probe: Use as a balanced antagonist tool for behavioral pharmacology studies where anticholinergic-resistant methylphenidate antagonism is relevant.

• [1] Wikipedia contributors. (2021). Flupentixol. Wikipedia, The Free Encyclopedia. Retrieved from https://de.wikipedia.org/wiki/Flupentixol View Source
• [2] ODDB.org. (n.d.). Flupentixol. Open Drug Database. View Source

Why Flupentixol Cannot Be Substituted with Other Thioxanthenes or First-Generation Antipsychotics

Substituting flupentixol with structurally similar thioxanthenes such as zuclopenthixol or chlorprothixene, or with other first-generation antipsychotics like haloperidol or fluphenazine, is not scientifically justified due to fundamental differences in receptor binding profiles, clinical effect profiles, and adverse event rates. Flupentixol exhibits a balanced D1/D2 antagonism profile that is distinct from butyrophenones (e.g., haloperidol) which act exclusively at D2 receptors [1]. Furthermore, flupentixol demonstrates lower sedation liability compared to zuclopenthixol and a lower rate of severe extrapyramidal motor symptoms compared to haloperidol, as quantified in large-scale pharmacovigilance studies [2][3]. The depot formulations also exhibit different dosing intervals, with flupentixol decanoate requiring more frequent administration than haloperidol decanoate to maintain symptom control [4]. These quantifiable differences in receptor occupancy, adverse event incidence, and clinical pharmacokinetics directly impact experimental outcomes and therapeutic selection decisions, rendering in-class substitution scientifically and clinically unsound.

Target

Flupentixol (cis-(Z))

Balanced D1/D2 antagonist with reported lower sedation and CYP2D6-independent metabolism.

Potential Substitute

Haloperidol, Zuclopenthixol, Chlorprothixene

D2-selective, higher sedation, or distinct proton current inhibition profiles may shift experimental outcomes.

Substitution may alter receptor occupancy endpoints, tolerability endpoint profiles, and dosing interval requirements. Reported adverse event rates and metabolic variability differ across comparator classes; verify before substitution.

• [1] Hyttel, J., Larsen, J. J., Christensen, A. V., & Arnt, J. (1985). Biochemical and pharmacological differentiation of neuroleptic effect on dopamine D-1 and D-2 receptors. Journal of Neural Transmission, 18, 157-164. View Source
• [2] Grohmann, R., Engel, R. R., Rüther, E., & Hippius, H. (2014). Flupentixol use and adverse reactions in comparison with other common first- and second-generation antipsychotics: data from the AMSP study. European Archives of Psychiatry and Clinical Neuroscience, 264(2), 131-141. View Source
• [3] Owens, D. G. C. (2012). Meet the relatives: a reintroduction to the clinical pharmacology of 'typical' antipsychotics (Part 2). Advances in Psychiatric Treatment, 18(1), 1-13. View Source
• [4] Eberhard, G., & Hellbom, E. (1986). Haloperidol decanoate and flupenthixol decanoate in schizophrenia. Acta Psychiatrica Scandinavica, 74(1), 1-8. View Source

Quantitative Differentiation Evidence for Flupentixol Against Key Comparator Compounds

D2 Receptor Binding Affinity: Flupentixol vs. Haloperidol and Chlorprothixene

Flupentixol (cis-(Z) isomer) demonstrates exceptionally high potency at the dopamine D2 receptor with a Ki of 0.38 nM . This places it among the highest-affinity D2 antagonists available, with binding tighter than dopamine itself . Comparative in vitro studies using proton current inhibition in BV2 microglial cells show flupentixol has an IC50 of 6.6 μM, whereas the related thioxanthene chlorprothixene is approximately 3.9-fold more potent in this non-dopaminergic assay (IC50 = 1.7 μM), demonstrating that structural similarity does not predict functional equivalence across biological systems [1].

D2 Affinity

Cross-study comparable

Ki = 0.38 nM

Reported high D2 receptor affinity supports occupancy studies at low concentrations.

Haloperidol Ki ~1-4 nM; chlorprothixene IC50 1.7 µM (proton current assay).

Evidence Dimension	D2 receptor binding affinity (Ki)
Target Compound Data	Flupentixol: Ki = 0.38 nM
Comparator Or Baseline	Haloperidol: Ki ~1-4 nM (typical range from literature); Chlorprothixene: IC50 = 1.7 μM (proton current assay)
Quantified Difference	Flupentixol exhibits approximately 3-10× higher D2 affinity than haloperidol; chlorprothixene is 3.9× more potent in proton current inhibition
Conditions	In vitro radioligand binding assays (D2); whole-cell patch-clamp in BV2 microglial cells (proton current)

Why This Matters

For research applications requiring maximal D2 receptor occupancy at low compound concentrations, flupentixol's sub-nanomolar Ki enables experimental designs with reduced off-target confounding.

• [1] Song, J. H., et al. (2016). Thioxanthenes, chlorprothixene and flupentixol inhibit proton currents in BV2 microglial cells. European Journal of Pharmacology, 779, 31-37. View Source

D1/D2 Dual Antagonism: Differentiation from Selective D2 Antagonists

Flupentixol exhibits approximately equal affinity for both D1 and D2 dopamine receptors in vitro, a property that distinguishes it from butyrophenones (haloperidol, spiroperidol) and diphenylbutylpiperidines (pimozide), which demonstrate exclusive D2 receptor interaction [1]. This dual antagonism translates into a distinct behavioral profile in animal models: the methylphenidate antagonistic effect of butyrophenones is dramatically attenuated by concomitant anticholinergic treatment, whereas the effect of thioxanthenes including flupentixol remains almost unchanged [1]. Additionally, chronic treatment with cis-flupentixol results in increased D2 but not D1 receptor density, indicating differential in vivo adaptation to D1/D2 dual antagonism compared to selective D2 antagonists [2].

D1/D2 Dual Antagonism

Class-level inference

Equal D1/D2 affinity; anticholinergic-resistant methylphenidate antagonism

Distinct behavioral pharmacology from D2-selective butyrophenones.

Mouse model; chronic treatment increases D2 but not D1 density.

Evidence Dimension	Receptor selectivity profile and behavioral pharmacology
Target Compound Data	Flupentixol: Equal D1/D2 affinity; methylphenidate antagonism resistant to anticholinergic co-treatment
Comparator Or Baseline	Haloperidol: D2-selective; methylphenidate antagonism attenuated by anticholinergics
Quantified Difference	Qualitative difference in behavioral pharmacology: thioxanthene effects are anticholinergic-resistant, butyrophenone effects are not
Conditions	In vitro displacement assays with 3H-piflutixol (D1) and 3H-spiroperidol (D2); mouse behavioral studies with methylphenidate

Why This Matters

For research programs investigating D1-mediated pathways or requiring D1/D2 dual modulation, flupentixol provides a tool compound distinct from selective D2 antagonists.

• [1] Hyttel, J., Larsen, J. J., Christensen, A. V., & Arnt, J. (1985). Biochemical and pharmacological differentiation of neuroleptic effect on dopamine D-1 and D-2 receptors. Journal of Neural Transmission, 18, 157-164. View Source
• [2] Fleminger, S., Rupniak, N. M., Hall, M. D., Jenner, P., & Marsden, C. D. (1983). Changes in apomorphine-induced stereotypy as a result of subacute neuroleptic treatment correlates with increased D-2 receptors, but not with increases in D-1 receptors. Biochemical Pharmacology, 32(19), 2921-2927. View Source

In Vivo D2 Receptor Occupancy: Comparison with Risperidone and Haloperidol

In a PET imaging study of schizophrenia patients, flupentixol at clinically relevant doses (5.7 ± 1.4 mg/day) achieved striatal D2 receptor occupancy between 50% and 70%, with an estimated ED50 of approximately 0.7 ng/mL serum concentration [1]. Under flupentixol treatment, 5-HT2A and D1 receptor occupancy were both measured at 20 ± 10% and 20 ± 5% (mean ± SEM), respectively. In contrast, haloperidol (8.5 ± 5.5 mg/day) achieved D1 occupancy of 14 ± 6%, while risperidone (3.6 ± 1.3 mg/day) showed D1 occupancy not significantly different from zero [1]. This in vivo occupancy data confirms that flupentixol engages D1 and 5-HT2A receptors at therapeutic doses, whereas comparator compounds demonstrate minimal or no D1 engagement.

In Vivo Receptor Occupancy

Head-to-head

Flupentixol: D2 50-70%, D1 20±5%

Haloperidol: D1 14±6%

Risperidone: D1 not significant

PET data confirms D1/5-HT2A engagement differentiates flupentixol from comparators.

Schizophrenia patient study; serum ED50 ~0.7 ng/mL.

Evidence Dimension	In vivo receptor occupancy measured by PET
Target Compound Data	Flupentixol: D2 occupancy 50-70%, 5-HT2A occupancy 20±10%, D1 occupancy 20±5%
Comparator Or Baseline	Haloperidol: D1 occupancy 14±6%; Risperidone: D1 occupancy not significantly different from zero
Quantified Difference	Flupentixol achieves approximately 6 percentage points higher D1 occupancy than haloperidol and significantly greater D1 occupancy than risperidone
Conditions	PET imaging with [11C]raclopride (D2), [11C]SCH23390 (D1), and 3-N-[11C]methylspiperone (5-HT2A) in schizophrenia patients

Why This Matters

The unique D1/5-HT2A occupancy profile of flupentixol at therapeutic doses distinguishes it from both typical (haloperidol) and atypical (risperidone) comparators, making it a valuable reference compound for receptor occupancy studies.

• [1] Reimold, M., Solbach, C., Noda, S., Schaefer, J. E., Bartels, M., Beneke, M., ... & Glaser, T. (2007). Occupancy of dopamine D1, D2 and serotonin2A receptors in schizophrenic patients treated with flupentixol in comparison with risperidone and haloperidol. Psychopharmacology, 190(2), 241-249. View Source

Adverse Event Profile: Severe EPMS Rates Compared to Haloperidol and SGAs

Analysis of 56,861 schizophrenia inpatients in the AMSP drug safety program revealed that flupentixol had the lowest overall reporting rate of severe adverse drug reactions (ADRs) among the seven antipsychotics evaluated, ranging from 0.38% to 1.20% across drugs, with flupentixol ranking lowest [1]. Specifically for severe extrapyramidal motor symptoms (EPMS), flupentixol demonstrated an incidence rate of 0.27%, which was approximately 50% lower than haloperidol (0.55%) and amisulpride (0.52%), and statistically comparable to risperidone (0.28%) [1]. This positions flupentixol in an intermediate safety category between first-generation agents like haloperidol and second-generation agents like olanzapine and quetiapine (both <0.1% severe EPMS) [1].

EPMS Incidence

Head-to-head

Flupentixol: 0.27%

Haloperidol: 0.55%

Lower reported severe EPMS rate vs. haloperidol; tolerability endpoint context.

AMSP pharmacovigilance data, 56,861 inpatients.

Evidence Dimension	Incidence of severe extrapyramidal motor symptoms (EPMS)
Target Compound Data	Flupentixol: 0.27% severe EPMS
Comparator Or Baseline	Haloperidol: 0.55%; Amisulpride: 0.52%; Risperidone: 0.28%; Olanzapine/Quetiapine: <0.1%
Quantified Difference	Flupentixol severe EPMS rate is 51% lower than haloperidol (0.27% vs 0.55%)
Conditions	AMSP pharmacovigilance database; 56,861 schizophrenia inpatients; severe ADRs imputed to single drug

Why This Matters

For research applications involving long-term dosing or studies where motor side effects are a confounding variable, flupentixol offers a lower EPMS liability than haloperidol while maintaining first-generation antipsychotic potency.

• [1] Grohmann, R., Engel, R. R., Rüther, E., & Hippius, H. (2014). Flupentixol use and adverse reactions in comparison with other common first- and second-generation antipsychotics: data from the AMSP study. European Archives of Psychiatry and Clinical Neuroscience, 264(2), 131-141. View Source

Sedation Liability: Flupentixol vs. Zuclopenthixol

Zuclopenthixol, due to its mild antihistaminic action, remains a more sedative preparation than flupentixol, even when comparing depot formulations [1]. Clinical guidelines specifically note that flupentixol is 'probably less sedating' than zuclopenthixol among first-generation depot antipsychotics [2]. In a retrospective analysis of depot antipsychotic effectiveness, Clinical Global Impression (CGI) improvement was observed in 72-74% of individuals for both agents; however, the proportion of patients rated as 'Very much improved' or 'much improved' was 37% for flupentixol compared to 16% for zuclopenthixol (P < 0.001) [3]. This differential sedation profile and clinical response pattern provides a clear basis for selecting between these structurally related thioxanthenes.

Sedation & Response

Head-to-head

Flupentixol: less sedation, CGI much improved 37%

Zuclopenthixol: more sedation, 16%

Sedation endpoint differs significantly (P<0.001); supports non-sedating probe use.

Retrospective CGI assessment, depot comparison.

Evidence Dimension	Sedation liability and clinical global improvement
Target Compound Data	Flupentixol: Less sedating; CGI 'much/very much improved' rate 37%
Comparator Or Baseline	Zuclopenthixol: More sedative (mild antihistaminic action); CGI 'much/very much improved' rate 16%
Quantified Difference	Flupentixol shows 2.3-fold higher rate of marked clinical improvement (37% vs 16%, P < 0.001) and lower sedation
Conditions	Clinical practice data; retrospective CGI assessment; depot formulation comparison

Why This Matters

When sedation is a confounding variable in experimental protocols or when a non-sedating thioxanthene is required, flupentixol is the preferred choice over zuclopenthixol.

• [1] Owens, D. G. C. (2012). Meet the relatives: a reintroduction to the clinical pharmacology of 'typical' antipsychotics (Part 2). Advances in Psychiatric Treatment, 18(1), 1-13. View Source
• [2] NHS Greater Glasgow and Clyde. First generation antipsychotic depots. Right Decisions. View Source
• [3] Patel, M. X., et al. (2010). Comparison of the effectiveness of depot antipsychotics in routine clinical practice. The Psychiatrist, 34(8), 273-279. View Source

Dosing Interval Requirements: Flupentixol Decanoate vs. Haloperidol Decanoate

A direct comparative study of depot formulations concluded that 4-week intramuscular administration of haloperidol decanoate provides appropriate control of schizophrenic symptoms, but that flupenthixol decanoate should be dosed at shorter intervals to maintain therapeutic efficacy [1]. This pharmacokinetic difference reflects the distinct release kinetics of the two esterified long-chain fatty acid preparations. Additionally, flupentixol metabolism is notably less dependent on CYP2D6 polymorphisms compared to zuclopenthixol and perphenazine, with a study of 658 patient samples showing no significant effect of CYP2D6 genotype on flupentixol serum concentrations, whereas zuclopenthixol levels were significantly affected (P < 0.01 for poor metabolizers vs. normal metabolizers) [2].

Dosing Interval & CYP2D6

Head-to-head

Flupentixol decanoate: <4-week interval; CYP2D6-independent

Haloperidol decanoate: 4-week interval

Shorter dosing requirement and metabolic stability may influence study design.

Direct comparative study; 658-patient genotype analysis.

Evidence Dimension	Optimal dosing interval and CYP2D6 metabolic dependence
Target Compound Data	Flupentixol decanoate: Requires dosing intervals shorter than 4 weeks; CYP2D6-independent metabolism
Comparator Or Baseline	Haloperidol decanoate: Effective with 4-week intervals; Zuclopenthixol: CYP2D6-dependent (P < 0.01)
Quantified Difference	Haloperidol decanoate maintains symptom control at 4-week intervals; flupentixol decanoate requires more frequent administration
Conditions	Clinical study of depot antipsychotic administration; 658 patient samples for CYP2D6 pharmacogenetic analysis

Why This Matters

For research protocols requiring long-acting injectable formulations, flupentixol decanoate necessitates different dosing schedules than haloperidol decanoate, and its CYP2D6-independent metabolism reduces inter-individual variability in preclinical and clinical studies.

• [1] Eberhard, G., & Hellbom, E. (1986). Haloperidol decanoate and flupenthixol decanoate in schizophrenia. Acta Psychiatrica Scandinavica, 74(1), 1-8. View Source
• [2] Jönsson, E. G., et al. (2021). Impact of CYP2D6 on serum concentrations of flupentixol, haloperidol, perphenazine and zuclopenthixol. Basic & Clinical Pharmacology & Toxicology, 128(4), 567-576. View Source

Validated Research Applications for Flupentixol Based on Quantitative Differentiation Evidence

Investigations Requiring Balanced D1/D2 Dopamine Receptor Antagonism

Flupentixol is the appropriate selection for studies examining the functional consequences of dual D1/D2 receptor blockade. Unlike D2-selective agents such as haloperidol, flupentixol's equal affinity for both dopamine receptor subtypes enables investigation of D1-mediated pathways in behavioral pharmacology, as demonstrated by the anticholinergic-resistant methylphenidate antagonism observed in mouse models [1]. The compound's in vivo D1 occupancy of 20 ± 5% at therapeutic doses further validates its utility as a dual antagonist probe [2].

Negative Symptom Models in Schizophrenia Research

Flupentixol has demonstrated non-inferiority to the second-generation antipsychotic risperidone in improving negative, affective, and cognitive symptoms in chronic schizophrenia patients, with effect sizes for cognitive factors reaching up to 0.74 [3]. This atypical-like efficacy profile, combined with its 5-HT2A receptor occupancy of 20 ± 10% at clinically relevant doses [2], makes flupentixol a valuable reference compound for preclinical models of negative symptoms, where selective D2 antagonists typically show limited efficacy.

Non-Sedating Antipsychotic Reference for Behavioral Studies

For behavioral experiments where sedation is a confounding variable, flupentixol provides a thioxanthene-class reference with significantly lower sedation liability than zuclopenthixol, attributed to the latter's mild antihistaminic activity [4]. Clinical guidelines specifically note flupentixol as 'probably less sedating' among first-generation depot antipsychotics [5], enabling cleaner behavioral readouts in locomotor activity and cognitive task studies.

Long-Acting Injectable Formulation with Reduced Metabolic Variability

Flupentixol decanoate depot formulation is suitable for studies requiring sustained D2 receptor occupancy with minimized inter-individual pharmacokinetic variability, as flupentixol metabolism is notably independent of CYP2D6 genotype, unlike zuclopenthixol and perphenazine [6]. The depot formulation achieves D2 receptor occupancy of 50-70% in patients, with binding values ranging from 9.5% to 73.7% compared to 84.2-136.8% in drug-naive patients [7], providing a well-characterized occupancy range for translational studies.

Application

Selection Property

Validation Focus

Dual D1/D2 antagonist probe studies

Equal D1/D2 affinity profile

D1-mediated pathway modulation in behavioral models

Negative symptom model research

Reported 5-HT2A occupancy (20±10%)

Cognitive endpoint response context vs. selective D2 antagonists

Non-sedating thioxanthene probe

Lower sedation vs. zuclopenthixol

Locomotor and cognitive task readouts

Depot formulation with reduced metabolic variability

CYP2D6-independent metabolism

Inter-individual exposure variability in sustained-release models

• [1] Hyttel, J., Larsen, J. J., Christensen, A. V., & Arnt, J. (1985). Biochemical and pharmacological differentiation of neuroleptic effect on dopamine D-1 and D-2 receptors. Journal of Neural Transmission, 18, 157-164. View Source
• [2] Reimold, M., Solbach, C., Noda, S., Schaefer, J. E., Bartels, M., Beneke, M., ... & Glaser, T. (2007). Occupancy of dopamine D1, D2 and serotonin2A receptors in schizophrenic patients treated with flupentixol in comparison with risperidone and haloperidol. Psychopharmacology, 190(2), 241-249. View Source
• [3] Ruhrmann, S., Kissling, W., Lesch, O. M., Schmauss, M., Seemann, U., & Philipp, M. (2007). Efficacy of flupentixol and risperidone in chronic schizophrenia with predominantly negative symptoms. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 31(5), 1012-1022. View Source
• [4] Owens, D. G. C. (2012). Meet the relatives: a reintroduction to the clinical pharmacology of 'typical' antipsychotics (Part 2). Advances in Psychiatric Treatment, 18(1), 1-13. View Source
• [5] NHS Greater Glasgow and Clyde. First generation antipsychotic depots. Right Decisions. View Source
• [6] Jönsson, E. G., et al. (2021). Impact of CYP2D6 on serum concentrations of flupentixol, haloperidol, perphenazine and zuclopenthixol. Basic & Clinical Pharmacology & Toxicology, 128(4), 567-576. View Source
• [7] Meyer, J. M., & Stahl, S. M. (2021). Zuclopenthixol and Zuclopenthixol Decanoate; Flupenthixol and Flupenthixol Decanoate. In The Clinical Use of Antipsychotic Plasma Levels (pp. 201-216). Cambridge University Press. View Source